Cas no 26050-81-7 (Methanone,bis(2,3,6,7-tetrahydro-1H,5H-benzo[ij]quinolizin-9-yl)-)

• Product Name: Methanone,bis(2,3,6,7-tetrahydro-1H,5H-benzo[ij]quinolizin-9-yl)-
• CAS No: 26050-81-7
• MF: C₂₅H₂₈N₂O
• MW: 372.502626419067
• CID: 257716
• PubChem ID: 117714
• Update Time: 2025-04-19

Methanone,bis(2,3,6,7-tetrahydro-1H,5H-benzo[ij]quinolizin-9-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,bis(2,3,6,7-tetrahydro-1H,5H-benzo[ij]quinolizin-9-yl)-
• Bis(2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)methanone
• di-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-ylmethanone
• DTXSID20948930
• EINECS 247-434-9
• Di(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yl)methanone
• NS00051807
• bis-(2,3,6,7-Tetrahydro-1H,5H-benzo[ij]quinolizin-9-yl)methanone
• 26050-81-7
• SCHEMBL9686030

• Inchi： 1S/C25H28N2O/c28-25(21-13-17-5-1-9-26-10-2-6-18(14-21)23(17)26)22-15-19-7-3-11-27-12-4-8-20(16-22)24(19)27/h13-16H,1-12H2
• InChI Key： UHTVJEXRPQDUCJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2CCCN3CCCC(C=1)=C32)C1C=C2CCCN3CCCC(C=1)=C32

Computed Properties

• Exact Mass: 372.22034
• Monoisotopic Mass: 372.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55